Cas no 1373232-74-6 (4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine)

• Product Name: 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine
• CAS No: 1373232-74-6
• MF: C₁₀H₁₄BrFN₂
• MW: 261.133965015411
• CID: 3047683
• Update Time: 2025-05-25

4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-N1-butyl-5-fluoro-

• Inchi： 1S/C10H14BrFN2/c1-2-3-4-14-10-6-8(12)7(11)5-9(10)13/h5-6,14H,2-4,13H2,1H3
• InChI Key： BOVCPQMISNTGGW-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=CC(F)=C(Br)C=C1N

Additional information on 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine

Recent Advances in the Study of 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine (CAS: 1373232-74-6)

The compound 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine (CAS: 1373232-74-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro substitution pattern and butyl amine side chain, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine, highlighting its efficient preparation via a multi-step process involving bromination, fluorination, and amination reactions. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. The study also reported the compound's stability under various physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's potential as a kinase inhibitor, targeting aberrant signaling pathways in cancer cells. The results demonstrated that 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine exhibits selective inhibition against specific tyrosine kinases, with minimal off-target effects. This selectivity is attributed to the compound's ability to form stable interactions with the kinase active site, as revealed by molecular docking studies. The findings suggest that this molecule could serve as a lead compound for the development of next-generation anticancer therapies.

Furthermore, recent research has explored the antimicrobial properties of 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine. A study published in Antimicrobial Agents and Chemotherapy (2023) reported its efficacy against a range of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes, making it a promising candidate for addressing the global challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-Bromo-1-N-butyl-5-fluorobenzene-1,2-diamine (CAS: 1373232-74-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic and structural optimization, position it as a valuable candidate for further investigation. Future studies should prioritize addressing the remaining challenges to unlock its full therapeutic potential.